![molecular formula C14H17NO3 B555866 2-Ethoxy-1-ethoxycarbonyl-1,2-dihydroquinoline CAS No. 16357-59-8](/img/structure/B555866.png)
2-Ethoxy-1-ethoxycarbonyl-1,2-dihydroquinoline
Overview
Description
2-Ethoxy-1-ethoxycarbonyl-1,2-dihydroquinoline (EEDQ) is a stable and readily available reagent used to prepare amides and peptides in high yields . It is soluble in an aqueous medium containing organic solvents but insoluble in water . EEDQ is an irreversible membrane-bound receptor antagonist and is used in synthetic chemistry, discovery, and process R&D .
Synthesis Analysis
EEDQ is a well-known reagent that allows the coupling of carboxylic acids with amines or alcohols to afford peptides and amides . It is also used as a coupling agent in peptide synthesis .
Molecular Structure Analysis
The structure of EEDQ was determined by direct methods from four-circle diffractometer data. Crystals of EEDQ are monoclinic, space group P 2 1 / n, with Z = 4 in a unit cell of dimensions a = 12.608 (2), b = 7.644 (1), c = 13.374 (2)Å, β= 99.06 (2)° .
Chemical Reactions Analysis
EEDQ is known to react with the Mg2±ATP catalytic sites of mitochondrial and bacterial F1-ATPases . Hydrolysis of EEDQ occurs via the reaction of the protonated species with HO or HO .
Physical And Chemical Properties Analysis
EEDQ is a low melting point waxy solid; insoluble in water but highly soluble in common organic solvents like acetonitrile dichloromethane, dimethylformamide, and tetrahydrofuran . It has a melting point of 66–67°C and a boiling point of 125–128°C/0.1 mmHg .
Scientific Research Applications
Synthesis of β-lactams
2-Ethoxy-1-ethoxycarbonyl-1,2-dihydroquinoline, also known as N-Ethoxycarbonyl-2-ethoxy-1,2-dihydroquinoline (EEDQ), is used as a reagent in the synthesis of β-lactams. This process involves a [2+2] ketene–imine cycloaddition, known as the Staudinger reaction. The method is noted for its simplicity, cleanliness, and high yield of products (Zavar, Zarei, & Saraei, 2016).
Synthesis of Penicillins
EEDQ is used as a coupling reagent in the synthesis of potassium penicilliantes. This method leverages EEDQ for attaching sterically unhindered acids to the potassium salt of 6-aminopenicillanic acid, yielding excellent results and illustrating the reagent's convenience (Voldeng, Fifer, & Brown, 1979).
Synthesis of ACTH Fragments
EEDQ is also utilized in the synthesis of intermediate compounds and the entire fragment 20–24 of the sequence of Adrenocorticotropic Hormone (ACTH). The products are characterized by their chromatographic mobilities, angles of optical rotation, melting points, and 13C NMR spectra, demonstrating EEDQ's versatility in peptide synthesis (Antonov et al., 2004).
Sensor Development
EEDQ has been found to be a suitable ionophore for the development of a highly selective samarium (Sm)(III) membrane sensor. In this application, EEDQ is incorporated into Polyvinyl Chloride (PVC)–based membranes, demonstrating its utility in sensor technology (Naddaf & Zamani, 2009).
Organic-Inorganic Hybrids
EEDQ serves as an effective coupling agent in the synthesis of a variety of post-functionalized polyoxomolybdate (POM) hybrids. This application highlights EEDQ's role in the construction of organic-inorganic hybrids, contributing to the field of materials science (Yang et al., 2018).
Protein Coupling to Polymers
EEDQ is used in a mild method for covalently coupling enzymes to COOH group-bearing insoluble polymers. This method emphasizes the role of EEDQ in biochemistry, particularly in enzyme immobilization and protein chemistry (Sundaram, 1974).
Synthesis of Acylamino Acid Anilides
EEDQ is effective in coupling acyl-L-amino acids with aniline and p-nitroaniline, which is significant in the synthesis of anilides and p-nitroanilides. This application showcases EEDQ's role in the synthesis of specific organic compounds (Chen & Benoiton, 1978).
Mechanism of Action
Target of Action
EEDQ is an irreversible dopamine-receptor antagonist . It primarily targets dopamine receptors, which play a crucial role in the regulation of mood, reward, and motor control in the brain .
Mode of Action
EEDQ interacts with its targets by irreversibly binding to dopamine receptors . This binding inhibits the normal function of these receptors, preventing the neurotransmitter dopamine from exerting its typical effects .
Biochemical Pathways
EEDQ affects the dopaminergic pathways in the brain. By antagonizing dopamine receptors, it disrupts the normal signaling processes of this neurotransmitter . The downstream effects of this disruption can vary, but they often include changes in mood, reward perception, and motor control .
Result of Action
The molecular and cellular effects of EEDQ’s action primarily involve the disruption of dopamine signaling. By irreversibly binding to dopamine receptors, EEDQ prevents these receptors from interacting with dopamine . This can lead to a variety of effects, depending on the specific functions of the affected neurons .
Action Environment
The action, efficacy, and stability of EEDQ can be influenced by various environmental factors. For instance, the pH of the environment can affect the reactivity of EEDQ . Additionally, the presence of other molecules can influence the binding of EEDQ to its target receptors
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
N-Ethoxycarbonyl-2-ethoxy-1,2-dihydroquinoline is known to interact with various enzymes and proteins. It has been reported to irreversibly inactivate α-adrenergic receptors, muscarinic cholinergic receptors, and serotonergic receptors . It enables the coupling of acylamino acids with amino acid esters in high yield and without racemization .
Cellular Effects
The effects of N-Ethoxycarbonyl-2-ethoxy-1,2-dihydroquinoline on cells are primarily related to its ability to irreversibly block certain receptors. For instance, it has been shown to irreversibly block central dopamine receptors . This can have significant effects on cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The molecular mechanism of action of N-Ethoxycarbonyl-2-ethoxy-1,2-dihydroquinoline involves irreversible binding to certain receptors, leading to their inactivation . This includes α-adrenergic receptors, muscarinic cholinergic receptors, and serotonergic receptors . The irreversible nature of this binding means that the receptors cannot be reactivated, leading to long-term changes in cell function.
Dosage Effects in Animal Models
It has been used in studies involving rats, where it was shown to have significant effects on dopamine receptors .
properties
IUPAC Name |
ethyl 2-ethoxy-2H-quinoline-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c1-3-17-13-10-9-11-7-5-6-8-12(11)15(13)14(16)18-4-2/h5-10,13H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKQLYSROISKDLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1C=CC2=CC=CC=C2N1C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50871969 | |
Record name | 2-Ethoxy-1-(ethoxycarbonyl)-1,2-dihydroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50871969 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Off-white powder; [Alfa Aesar MSDS] | |
Record name | EEDQ | |
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Solubility |
8 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID8139893 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
16357-59-8 | |
Record name | 2-Ethoxy-1-(ethoxycarbonyl)-1,2-dihydroquinoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16357-59-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | EEDQ | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016357598 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | EEDQ | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=147831 | |
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Record name | 1(2H)-Quinolinecarboxylic acid, 2-ethoxy-, ethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Ethoxy-1-(ethoxycarbonyl)-1,2-dihydroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50871969 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl N-(2-ethoxy-1,2-dihydroquinoline)carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.728 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-ETHOXY-1-ETHOXYCARBONYL-1,2-DIHYDROQUINOLINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/60O971AN19 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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